Cas no 1431728-75-4 (2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1431728-75-4
• MF: C₁₀H₄Cl₂F₃N₃O₂
• MW: 326.058870315552
• CID: 5209195
• Update Time: 2025-07-23

2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3,5-dichlorophenyl)-5-(trifluoromethyl)-

• Inchi： 1S/C10H4Cl2F3N3O2/c11-4-1-5(12)3-6(2-4)18-16-7(9(19)20)8(17-18)10(13,14)15/h1-3H,(H,19,20)
• InChI Key： XNEXDOZTZSIQOF-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C(C(O)=O)=NN1C1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

Research Brief on 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1431728-75-4)

The compound 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1431728-75-4) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring a triazole core with dichlorophenyl and trifluoromethyl substituents, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have focused on its synthesis optimization, structural characterization, and preliminary evaluation of its pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported an improved synthetic route for this compound with enhanced yield and purity. The optimized protocol involves a copper-catalyzed cycloaddition reaction between 3,5-dichlorophenyl azide and ethyl 2-ethynyl-4,4,4-trifluoro-3-oxobutanoate, followed by hydrolysis of the ester group. This method achieved an overall yield of 78%, significantly higher than previous synthetic approaches, making the compound more accessible for further biological evaluation.

Structural activity relationship (SAR) studies have revealed that the presence of both the 3,5-dichlorophenyl group and the trifluoromethyl substituent on the triazole ring is crucial for biological activity. Computational modeling suggests these moieties contribute to optimal binding interactions with target proteins, particularly in the ATP-binding sites of various kinases. The carboxylic acid functionality provides an important handle for further derivatization, allowing the creation of prodrugs or conjugates with improved pharmacokinetic properties.

Recent in vitro screening has demonstrated promising inhibitory activity against several cancer-related protein kinases, with IC50 values in the low micromolar range. Particularly noteworthy is its selective inhibition of VEGFR-2 (vascular endothelial growth factor receptor 2), suggesting potential applications in anti-angiogenesis therapy. Additional studies have shown moderate activity against inflammatory targets such as COX-2, indicating possible multi-target pharmacological effects that warrant further investigation.

The compound's physicochemical properties have been thoroughly characterized, revealing good thermal stability (decomposition temperature >200°C) and moderate aqueous solubility (0.45 mg/mL at pH 7.4). Its logP value of 2.8 suggests favorable membrane permeability, while the presence of ionizable groups (carboxylic acid) allows for pH-dependent solubility modulation. These characteristics make it a promising scaffold for further drug development efforts.

Current research directions include the development of prodrug derivatives to improve oral bioavailability, as well as structural modifications to enhance target selectivity. Several research groups have reported preliminary success in creating amide and ester derivatives that maintain biological activity while offering improved pharmacokinetic profiles. The compound's potential as a versatile building block for combinatorial chemistry approaches is also being explored in fragment-based drug discovery programs.

Future research should focus on comprehensive in vivo evaluation of this compound's therapeutic potential, particularly in oncology and inflammatory disease models. Additionally, detailed toxicological profiling and mechanism of action studies will be essential to fully understand its clinical translation potential. The unique structural features of 2-(3,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid position it as an important lead compound in several therapeutic areas, meriting continued investigation.